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For researchers, scientists, and professionals in drug development, the selection of appropriate

pigments is critical for applications ranging from coatings and plastics to specialized

formulations. This guide provides an objective comparison of the performance characteristics of

Pigment Red 31, a naphthol red, and quinacridone red, a high-performance polycyclic

pigment. This analysis is supported by a summary of quantitative data and detailed

experimental protocols to aid in informed pigment selection.

Introduction to the Pigments
Pigment Red 31 (C.I. 12360) is a synthetic organic pigment belonging to the naphthol AS

pigment family. Chemically, it is a complex azo compound, specifically 3-hydroxy-4-[[2-

methoxy-5-[(phenylamino)carbonyl]phenyl]azo]-N-(3-nitrophenyl)-2-naphthalenecarboxamide.

[1] It is known for its bluish-red to magenta hue and is utilized in various applications, including

rubber, inks, and coatings.[2][3]

Quinacridone Red refers to a family of high-performance synthetic organic pigments based on

the quinacridone chemical structure (5,12-Dihydroquinolino[2,3-b]acridine-7,14-dione).[4][5]

First commercialized in 1958, these pigments are renowned for their exceptional lightfastness,

weather resistance, and thermal stability.[6][7] Common variants include Pigment Violet 19

(PV19), which can range from a red to a violet shade, and Pigment Red 122 (PR122), a clean,

bluish-red pigment.[1][6][8] For the purpose of this guide, "Quinacridone Red" will primarily

refer to these high-performance variants, which are benchmarks in demanding applications.
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Quantitative Performance Comparison
The selection of a pigment is often dictated by its ability to withstand various environmental and

processing stresses. The following table summarizes the key performance indicators for

Pigment Red 31 and Quinacridone Red, based on available technical data. It is important to

note that values can vary slightly depending on the specific grade, particle size, and the

medium in which the pigment is tested.

Performance
Parameter

Pigment Red 31
Quinacridone Red
(PV19 / PR122)

Test Standard
(Typical)

C.I. Name Pigment Red 31
Pigment Violet 19 /

Pigment Red 122
N/A

Chemical Class Naphthol AS Quinacridone N/A

Lightfastness (Blue

Wool Scale)
7 - 8 8 ISO 105-B02

Heat Stability

160 - 180°C (some

grades up to 280°C / 5

min)

280 - 300°C
ISO 787-21 / DIN EN

12877-2

Weather Resistance

(1-5 Scale)

Moderate (not

typically

recommended for

exterior use)

4 - 5 (Excellent) ISO 4892-2

Water Resistance (1-5

Scale)
5 (Excellent) 5 (Excellent) Internal Standards

Acid Resistance (1-5

Scale)
5 (Excellent) 5 (Excellent) Internal Standards

Alkali Resistance (1-5

Scale)
5 (Excellent) 5 (Excellent) Internal Standards

Solvent Resistance Good to Excellent Excellent ASTM D4752

Opacity
Semi-transparent to

Opaque
Transparent N/A
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Experimental Protocols
The data presented above is derived from standardized testing methodologies designed to

ensure reproducibility and comparability. Below are detailed protocols for the key performance

experiments.

Lightfastness Testing
Lightfastness measures a pigment's resistance to fading or color change upon exposure to

light.

Standard: ISO 105-B02 or ASTM D4303.[2][4][9]

Apparatus: A xenon arc lamp apparatus equipped with filters to simulate natural daylight

through window glass.[10]

Procedure:

A specimen of the pigment dispersed in a suitable medium (e.g., paint, plastic) is

prepared.

The specimen is placed in the xenon arc chamber alongside a set of Blue Wool standards

(ranging from 1 to 8, with 8 being the most lightfast).[8]

The specimens are exposed to a controlled level of irradiance (e.g., 1.10 W/m²/nm at 420

nm) and controlled temperature and humidity.[9]

The exposure continues until a specified color change is observed in one of the Blue Wool

standards.

The lightfastness of the pigment is rated by comparing its color change to that of the Blue

Wool standards. The rating corresponds to the Blue Wool standard that exhibits a similar

degree of fading.[8]

Heat Stability Testing
Heat stability is crucial for applications involving high-temperature processing, such as in

plastics.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sypigment.com/pigment-red-31.html
https://www.additivesforpolymer.com/organic-pigment-for-plastics/
https://www.artiscreation.com/red.html
https://www.researchgate.net/publication/272223736_Phthalocyanine_and_quinacridone_pigments_Their_history_properties_and_use
https://www.zeyachem.net/pigment-red-122.html
https://www.artiscreation.com/red.html
https://www.zeyachem.net/pigment-red-122.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard: ISO 787-21 or DIN EN 12877-2.

Apparatus: An injection molding machine or a temperature-controlled oven.

Procedure:

The pigment is dispersed into a polymer (e.g., HDPE) at a specified concentration.

The pigmented polymer is processed through an injection molding machine at various

temperatures, with a defined dwell time at each temperature (e.g., 5 minutes).

Alternatively, a prepared colored sample is placed in a high-temperature oven for a set

duration.

After cooling, the color of the heat-treated samples is compared to a control sample that

was processed at the lowest possible temperature.

The heat stability is defined as the maximum temperature at which the color change

(ΔE*ab) remains below a specified value (e.g., 3.0).

Solvent and Chemical Resistance Testing
This test evaluates the pigment's ability to resist bleeding or color change when in contact with

various chemicals.

Standard: ASTM D4752 (for solvent rub resistance) or internal "spot" tests.

Apparatus: Cheesecloth, a solvent (e.g., Methyl Ethyl Ketone - MEK), and a flat surface.

Procedure (Solvent Rub Test):

A cured film of the pigmented coating is prepared on a substrate.

A piece of cheesecloth is saturated with the specified solvent.

The cloth is rubbed back and forth over the coated surface with a consistent pressure and

stroke length. One forward and backward motion constitutes a "double rub".

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The number of double rubs required to expose the underlying substrate is recorded. A

higher number indicates greater solvent resistance.

Procedure (Spot Test):

A drop of the chemical (e.g., 5% HCl, 5% NaOH) is placed on the pigmented surface and

covered (e.g., with a watch glass).

After a specified period (e.g., 24 hours), the cover is removed, and the surface is cleaned.

The surface is then examined for any signs of discoloration, blistering, or other changes,

and rated on a 1-5 scale (5 indicating no change).

Pigment Selection Pathway
The choice between Pigment Red 31 and Quinacridone Red is fundamentally driven by the

performance requirements of the final application. The following diagram illustrates a logical

workflow for selecting the appropriate pigment.
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Pigment Selection Logic: Pigment Red 31 vs. Quinacridone Red

Define Application Requirements

Outdoor Application / High Weather Resistance?

High-Temperature Processing (>200°C)?

No

Select Quinacridone Red
(e.g., PV19, PR122)

Yes

High Solvent / Chemical Exposure?

No

YesHigh Cost Sensitivity?

No

Yes

Select Pigment Red 31

Yes Re-evaluate Cost vs. Performance

No

Click to download full resolution via product page

Caption: Decision workflow for pigment selection.

Conclusion
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Quinacridone Red pigments demonstrate superior performance across key metrics, particularly

in lightfastness, heat stability, and weather resistance, making them the preferred choice for

demanding applications such as automotive coatings, high-durability plastics, and exterior

finishes.[6][8]

Pigment Red 31, while exhibiting good resistance to chemicals and water, has lower thermal

stability and is generally not recommended for applications requiring long-term outdoor

durability. Its primary advantages lie in its cost-effectiveness and suitability for applications with

less stringent performance requirements, such as general-purpose rubber goods and some

types of printing inks.[2]

For researchers and product developers, a thorough evaluation of the end-use environment

and processing conditions is paramount. When the highest levels of durability and permanence

are required, Quinacridone Red is the clear technical choice. For cost-sensitive indoor

applications where extreme heat and light exposure are not factors, Pigment Red 31 may

serve as a viable alternative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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